(S)-Warfarin-d5
(S)-Warfarin-d5
One of the isotopic labelled impurities of Warfarin, which is a kind of Coumarin anticoagulant.
Brand Name:
Vulcanchem
CAS No.:
791013-22-4
VCID:
VC0196736
InChI:
InChI=1S/C19H16O4/c1-12(20)11-15(13-7-3-2-4-8-13)17-18(21)14-9-5-6-10-16(14)23-19(17)22/h2-10,15,21H,11H2,1H3/t15-/m0/s1/i2D,3D,4D,7D,8D
SMILES:
CC(=O)CC(C1=CC=CC=C1)C2=C(C3=CC=CC=C3OC2=O)O
Molecular Formula:
C19H11O4D5
Molecular Weight:
313.37
(S)-Warfarin-d5
CAS No.: 791013-22-4
Labelled Products
VCID: VC0196736
Molecular Formula: C19H11O4D5
Molecular Weight: 313.37
Purity: 95% by HPLC; 98% atom D
| CAS No. | 791013-22-4 |
|---|---|
| Product Name | (S)-Warfarin-d5 |
| Molecular Formula | C19H11O4D5 |
| Molecular Weight | 313.37 |
| IUPAC Name | 4-hydroxy-3-[(1S)-3-oxo-1-(2,3,4,5,6-pentadeuteriophenyl)butyl]chromen-2-one |
| Standard InChI | InChI=1S/C19H16O4/c1-12(20)11-15(13-7-3-2-4-8-13)17-18(21)14-9-5-6-10-16(14)23-19(17)22/h2-10,15,21H,11H2,1H3/t15-/m0/s1/i2D,3D,4D,7D,8D |
| SMILES | CC(=O)CC(C1=CC=CC=C1)C2=C(C3=CC=CC=C3OC2=O)O |
| Appearance | White Solid |
| Melting Point | 167-169 °C |
| Description | One of the isotopic labelled impurities of Warfarin, which is a kind of Coumarin anticoagulant. |
| Purity | 95% by HPLC; 98% atom D |
| Related CAS | 5543-57-7 (unlabelled) |
| Synonyms | 4-Hydroxy-3-[(1S)-3-oxo-1-phenylbutyl]-2H-1-benzopyran-2-one; S-(-)- 3-(α-Acetonylbenzyl)-4-hydroxycoumarin-d5; (-)-Warfarin-d5 |
| Tag | Warfarin Impurities |
| PubChem Compound | 75125733 |
| Last Modified | Nov 11 2021 |
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